N-Boc-cyclopropyl alanine
Overview
Description
N-Boc-cyclopropyl alanine is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ultrastructural Studies of Elastase-like Enzymes
N-Boc-cyclopropyl alanine derivatives have been utilized in the study of elastase-like enzymes within human neutrophils. A derivative, N-t-Boc-L-alanine-p-nitrothiophenyl ester (Boc-Ala-SNp), was synthesized for ultrastructural cytochemical substrate to investigate intracellular elastase-like enzymes in neutrophils. This approach enabled the localization of enzyme activity within various cellular components, such as the nuclear membrane, Golgi complex, and mitochondria, offering insights into the enzyme's intracellular dynamics and potential roles in health and disease (Clark et al., 1980).
Glycobiology and Peptide Synthesis
In glycobiology, this compound derivatives have facilitated the synthesis of complex glycoclusters, mimicking natural carbohydrate ligands. For instance, N-Alloc-N'-Boc-N''-Fmoc-alpha,alpha-bis(aminomethyl)-beta-alanine was used to prepare triantennary peptide glycoclusters on a solid support. This technique is pivotal for studying carbohydrate-protein interactions and developing therapeutic agents targeting specific biological pathways (Katajisto et al., 2002).
Synthesis of Non-Protein Amino Acids
Research on this compound has also led to advancements in the synthesis of non-protein amino acids. A method involving the cyclization of N-Boc-α-alkylserines to β-lactones and subsequent ring opening produced N-Boc-α-alkyl-β-(sec-amino)alanines. These compounds are of interest for their potential to create novel peptides and peptidomimetics with unique biological properties (Olma et al., 2011).
Enantiomeric Separation in Analytical Chemistry
The compound has also been applied in analytical chemistry for the enantiomeric separation of N-tert-butoxycarbonyl amino acids. Using capillary electrophoresis with hydroxypropyl-substituted cyclodextrins, researchers achieved successful enantiomeric separation of N-t-Boc derivatized amino acids. This method is crucial for analyzing the purity and composition of chiral compounds, which is vital in drug development and biochemical research (Yowell et al., 1996).
Future Directions
Properties
IUPAC Name |
3-cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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InChI |
InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-8(9(13)14)6-7-4-5-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14) | |
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InChI Key |
GKRRTFCDSZGFSZ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1CC1)C(=O)O | |
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Molecular Formula |
C11H19NO4 | |
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DSSTOX Substance ID |
DTXSID90405727 | |
Record name | N-Boc-cyclopropyl alanine | |
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Molecular Weight |
229.27 g/mol | |
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CAS No. |
888323-62-4 | |
Record name | N-Boc-cyclopropyl alanine | |
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Record name | 2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid | |
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